2-[(2-Phenylpropyl)amino]propan-1-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-(2-phenylpropylamino)propan-1-ol
• InChI: InChI=1S/C12H19NO/c1-10(8-13-11(2)9-14)12-6-4-3-5-7-12/h3-7,10-11,13-14H,8-9H2,1-2H3
• InChI Key: DXPXQVNBKOIQBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(C)CO)C1=CC=CC=C1

Description

2-[(2-Phenylpropyl)amino]propan-1-ol is a secondary amine derivative with a propan-1-ol backbone substituted at the second carbon by a (2-phenylpropyl)amino group. Its IUPAC name reflects its structural features: a phenyl ring attached to a propyl chain, which is linked to the amino group on the propanol scaffold.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Phenylpropyl)amino]propan-1-ol typically involves the reaction of 2-phenylpropylamine with propylene oxide. The reaction is carried out under controlled conditions, often in the presence of a catalyst such as a strong acid or base to facilitate the opening of the epoxide ring and subsequent nucleophilic attack by the amine group.

Industrial Production Methods

On an industrial scale, the production of 2-[(2-Phenylpropyl)amino]propan-1-ol may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of high-pressure reactors can also enhance the reaction rate and yield. Purification of the final product is typically achieved through distillation or recrystallization techniques.

Chemical Reactions Analysis

Types of Reactions

2-[(2-Phenylpropyl)amino]propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used to replace the hydroxyl group with halides.

Major Products Formed

Oxidation: Formation of phenylpropyl ketone or aldehyde.

Reduction: Formation of phenylpropylamine.

Substitution: Formation of phenylpropyl halides.

Scientific Research Applications

2-[(2-Phenylpropyl)amino]propan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological molecules.

Medicine: Explored for its potential therapeutic effects, including its use as a precursor in the synthesis of pharmaceutical agents.

Industry: Utilized in the production of specialty chemicals and as a reagent in chemical processes.

Mechanism of Action

The mechanism of action of 2-[(2-Phenylpropyl)amino]propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism can vary depending on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a comparative analysis with key analogs:

Structural Similarities and Differences

Compound Name	Core Structure	Substituents/Modifications	Key Features
2-[(2-Phenylpropyl)amino]propan-1-ol	Propan-1-ol	2-Phenylpropyl amino group at C2	Secondary amine; polar hydroxyl group
CGP60474	Pyrimidine-propanol	3-Chlorophenyl, pyrimidine ring	ATP-competitive CDK inhibitor; cis conformation binding
3-Dimethyl amino-1-phenyl propan-1-ol	Propan-1-ol	Dimethyl amino at C3, phenyl at C1	Tertiary amine; potential CNS activity
(RS)-3-Methylamino-1-phenyl-1-propanol	Propan-1-ol	Methylamino at C3, phenyl at C1 (racemic)	Chiral center; stereochemistry-dependent efficacy

Key Observations :

• Amine Substitution: The secondary amine in the target compound contrasts with tertiary or methylamino groups in analogs, impacting solubility and hydrogen-bonding capacity.

Pharmacological Activity

Compound Name	Target/Activity	EC50 (μM)	Notes
CGP60474	CDK2 inhibition	0.12 (Antiproliferative)	ATP-competitive; cis-conformation binding
Target Compound	Bcr-Abl inhibition?	N/A	Hypothesized trans-conformation binding; no direct ATP competition
3-Dimethyl amino-1-phenyl propan-1-ol	Unknown	N/A	Structural similarity to adrenergic agents (e.g., β-blockers)

Key Findings :

• Activity Gap : The absence of EC50 data for the target compound underscores a research void compared to well-characterized inhibitors like CGP60473.

Implications :

• The methyl-substituted analog’s safety profile suggests that 2-[(2-Phenylpropyl)amino]propan-1-ol may require stringent handling, though direct toxicity data are lacking .

Research and Development Challenges

• Synthesis Complexity: The phenylpropylamino group may introduce steric hindrance, complicating synthesis.
• Limited Data: Discontinuation by suppliers like CymitQuimica reflects scarcity of studies, necessitating independent synthesis for further exploration .
• Therapeutic Potential: Structural parallels to kinase inhibitors and adrenergic agents warrant investigation into its mechanism and selectivity.

Biological Activity

2-[(2-Phenylpropyl)amino]propan-1-ol, also known as a phenylpropylamine derivative, exhibits significant biological activity primarily through its interactions with neurotransmitter systems. This compound is characterized by a propanol group attached to an amino group that links to a phenylpropyl moiety, which influences its pharmacological properties.

Chemical Structure and Properties

The molecular formula of 2-[(2-Phenylpropyl)amino]propan-1-ol is C12H17NO, featuring a hydroxyl group that enhances its potential biological activity. Its structure allows for hydrogen bonding, contributing to solubility and interaction with biological targets.

Property	Details
Molecular Formula	C12H17NO
Molecular Weight	193.27 g/mol
Functional Groups	Amino, Hydroxyl
Structural Characteristics	Phenylpropyl moiety

The biological activity of this compound is attributed to its ability to modulate neurotransmitter levels by inhibiting their reuptake. This action potentially enhances mood and cognitive function by increasing the availability of neurotransmitters such as serotonin and norepinephrine in synaptic clefts. The compound's interaction with specific molecular targets, including enzymes and receptors, leads to various biochemical and physiological effects.

Pharmacological Studies

Research has demonstrated that 2-[(2-Phenylpropyl)amino]propan-1-ol may influence several physiological processes:

Case Studies

Several studies have investigated the pharmacological effects of related compounds, providing insights into the potential applications of 2-[(2-Phenylpropyl)amino]propan-1-ol:

• Stimulant Properties : Research indicates that similar derivatives exhibit stimulant-like effects, which could be beneficial in treating certain types of depression or attention disorders.
• Cardiovascular Applications : Compounds with structural similarities have been explored as CETP inhibitors for managing atherosclerosis and cardiovascular diseases .

Comparative Analysis

To better understand the uniqueness of 2-[(2-Phenylpropyl)amino]propan-1-ol, it is helpful to compare it with other structurally related compounds:

Compound Name	Structure Characteristics	Unique Features
3-(4-Methylphenyl)propan-1-amine	Similar amine structure but lacks hydroxyl group	Higher lipophilicity due to methyl substitution
2-(1-Aminoethyl)-phenol	Contains an amino group but differs in hydroxyl placement	More polar due to proximity of amino and hydroxyl groups
N,N-Dimethylphenethylamine	Dimethylated amine structure	Enhanced CNS activity due to increased lipophilicity